1-(4-ethylbenzoyl)-4-methylpiperidine

• IUPAC Name: (4-ethylphenyl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H21NO/c1-3-13-4-6-14(7-5-13)15(17)16-10-8-12(2)9-11-16/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: ONDVWUHYNKVCFK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCC(CC2)C
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

1-(4-ethylbenzoyl)-4-methylpiperidine, also known as EMBP, is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a piperidine derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-(4-ethylbenzoyl)-4-methylpiperidine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and GABA. It has also been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and cell survival.
Biochemical and Physiological Effects:
1-(4-ethylbenzoyl)-4-methylpiperidine has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to reduce the levels of glutamate, which is a neurotransmitter involved in excitatory signaling in the brain.

Advantages and Limitations for Lab Experiments

1-(4-ethylbenzoyl)-4-methylpiperidine has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has been shown to have high potency and selectivity for its target receptors. However, one limitation of using 1-(4-ethylbenzoyl)-4-methylpiperidine in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-(4-ethylbenzoyl)-4-methylpiperidine. One direction is to further investigate its mechanism of action and its potential use in the treatment of various diseases. Another direction is to develop more selective and potent analogs of 1-(4-ethylbenzoyl)-4-methylpiperidine that can be used in lab experiments and potentially in clinical trials. Additionally, more studies are needed to determine the safety and toxicity of 1-(4-ethylbenzoyl)-4-methylpiperidine in animal models and humans.
In conclusion, 1-(4-ethylbenzoyl)-4-methylpiperidine is a chemical compound that has shown promising results in various scientific research applications. Its synthesis method is well-established, and it has been shown to have several biochemical and physiological effects in animal models. However, more research is needed to fully understand its mechanism of action and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(4-ethylbenzoyl)-4-methylpiperidine involves the reaction of 4-ethylbenzoyl chloride with 4-methylpiperidine in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain pure 1-(4-ethylbenzoyl)-4-methylpiperidine. This method has been reported in several scientific journals and has been shown to produce high yields of pure 1-(4-ethylbenzoyl)-4-methylpiperidine.

Scientific Research Applications

1-(4-ethylbenzoyl)-4-methylpiperidine has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.